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Compound of Interest

Compound Name: LEO 39652

Cat. No.: B8144546 Get Quote

This document provides detailed guidance on the proper handling and disposal of LEO 39652,

a "dual-soft" phosphodiesterase-4 (PDE4) inhibitor, intended for researchers, scientists, and

drug development professionals. The following procedures are designed to ensure safety and

compliance with standard laboratory practices.

Chemical and Safety Data Summary
LEO 39652 is designed to be rapidly metabolized in the body to inactive metabolites, which

contributes to its safety profile.[1] According to its Safety Data Sheet (SDS), it is not classified

as a hazardous substance under SARA Title III.[2] However, standard laboratory precautions

should always be observed.
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Parameter Information Source

Chemical Name

Isobutyl 1-[8-Methoxy-5-(1-

oxo-3 H-isobenzofuran-5-yl)-[2]

[3]triazolo[1,5- a]pyridin-2-

yl]cyclopropanecarboxylate

MedChemExpress SDS

Hazard Classification No SARA Hazards [2]

Primary Route of Exposure
Inhalation, eye and skin

contact, ingestion
MedChemExpress SDS

Personal Protective Equipment
Safety glasses, chemical-

resistant gloves, lab coat
MedChemExpress SDS

First Aid - Eye Contact

Immediately flush with large

amounts of water, call a

physician.

MedChemExpress SDS

First Aid - Skin Contact
Wash off with soap and plenty

of water, call a physician.
MedChemExpress SDS

First Aid - Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

MedChemExpress SDS

Spill Response

Use personal protective

equipment. Sweep up and

shovel. Keep in suitable,

closed containers for disposal.

MedChemExpress SDS

Experimental Protocol: Disposal of LEO 39652
The following step-by-step protocol outlines the recommended procedure for the disposal of

LEO 39652 from a laboratory setting. This procedure is based on general guidelines for non-

hazardous chemical waste.[3][4][5]

Materials:
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Appropriate Personal Protective Equipment (PPE): lab coat, safety glasses, chemical-

resistant gloves

Chemical waste container, clearly labeled

Sealable bags for solid waste

A suitable solvent for rinsing (e.g., ethanol or as recommended by your institution's safety

office)

Access to a designated chemical waste disposal service

Procedure:

Initial Assessment:

Consult your institution's Environmental Health and Safety (EHS) office for specific

guidelines on non-hazardous chemical waste disposal.

Ensure you are wearing the appropriate PPE before handling the chemical.

Disposal of Unused Solid LEO 39652:

Carefully transfer the unused solid LEO 39652 into a designated and clearly labeled

chemical waste container.

Do not mix with other chemical waste unless approved by your EHS office.

Seal the container securely.

Arrange for pickup by your institution's hazardous waste disposal service.

Disposal of Solutions Containing LEO 39652:

Do not pour solutions containing LEO 39652 down the drain unless explicitly permitted by

your institution's EHS office for non-hazardous waste.
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If drain disposal is not permitted, collect the solution in a designated liquid chemical waste

container.

Ensure the container is properly labeled with the contents and sealed.

Arrange for pickup by your institution's hazardous waste disposal service.

Disposal of Empty LEO 39652 Containers:

Triple rinse the empty container with a suitable solvent (e.g., ethanol).[4]

Collect the first rinseate as chemical waste and add it to your liquid waste container.[6]

Subsequent rinses may be permissible for drain disposal, pending EHS approval.

Allow the container to air dry completely in a well-ventilated area, such as a fume hood.

Once clean and dry, deface or remove the original label to prevent misuse.[6]

The clean, dry, and defaced container can typically be disposed of in the regular laboratory

glass or solid waste stream.[4][6]

Disposal of Contaminated Labware:

Items such as gloves, weighing paper, and pipette tips that are contaminated with LEO
39652 should be placed in a sealed bag and disposed of as solid chemical waste.

Label the bag clearly as "Solid Waste Contaminated with LEO 39652."

Place the sealed bag in the designated solid chemical waste container.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of LEO
39652 and associated materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b8144546?utm_src=pdf-body
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b8144546?utm_src=pdf-body
https://www.benchchem.com/product/b8144546?utm_src=pdf-body
https://www.benchchem.com/product/b8144546?utm_src=pdf-body
https://www.benchchem.com/product/b8144546?utm_src=pdf-body
https://www.benchchem.com/product/b8144546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8144546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: LEO 39652 Waste Identify Waste Type

Unused Solid LEO 39652Solid

LEO 39652 Solution
Solution

Empty Container

Container

Contaminated Labware
Labware

Place in Labeled
Solid Chemical Waste Container

Collect in Labeled
Liquid Chemical Waste Container

Triple Rinse with
Appropriate Solvent

Place in Sealed Bag for
Solid Chemical Waste

Arrange for Pickup by
EHS Waste Disposal Service

Collect First Rinseate
as Liquid Chemical Waste

Air Dry Container
in Ventilated Area Deface or Remove Label Dispose in Regular

Lab Waste (Glass/Solid)

Click to download full resolution via product page

Caption: LEO 39652 Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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